Cas no 1031927-15-7 (Methyl 5-Bromo-2-ethoxynicotinate)

• Product Name: Methyl 5-Bromo-2-ethoxynicotinate
• CAS No: 1031927-15-7
• MF: C₉H₁₀BrNO₃
• MW: 260.08460187912
• MDL: MFCD09842613
• CID: 4568722
• PubChem ID: 23532925
• Update Time: 2025-10-30

Methyl 5-Bromo-2-ethoxynicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-bromo-2-ethoxy-pyridine-3-carboxylate
• 3-Pyridinecarboxylic acid, 5-bromo-2-ethoxy-, methyl ester
• AKOS025393764
• MFCD09842613
• E90281
• 1031927-15-7
• TS-00833
• CS-0195293
• Methyl 5-Bromo-2-ethoxynicotinate
• Methyl5-Bromo-2-ethoxynicotinate
• methyl 5-bromo-2-ethoxypyridine-3-carboxylate

• MDL： MFCD09842613
• Inchi： 1S/C9H10BrNO3/c1-3-14-8-7(9(12)13-2)4-6(10)5-11-8/h4-5H,3H2,1-2H3
• InChI Key： DRYKICBAPXKRKF-UHFFFAOYSA-N
• SMILES： C1(OCC)=NC=C(Br)C=C1C(OC)=O

Computed Properties

• Exact Mass: 258.98441g/mol
• Monoisotopic Mass: 258.98441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 48.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Methyl 5-Bromo-2-ethoxynicotinate

Methyl 5-Bromo-2-ethoxynicotinate (CAS No. 1031927-15-7): An Overview of Its Properties, Synthesis, and Applications in Chemical Biology and Medicinal Chemistry

Methyl 5-Bromo-2-ethoxynicotinate (CAS No. 1031927-15-7) is a versatile compound with significant potential in various fields of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has garnered attention for its role in the synthesis of bioactive molecules and its potential therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and recent research advancements related to Methyl 5-Bromo-2-ethoxynicotinate.

Chemical Properties: Methyl 5-Bromo-2-ethoxynicotinate is a brominated derivative of nicotinic acid ester. Its molecular formula is C₁₀H₁₁BrNO₃, and it has a molecular weight of approximately 261.10 g/mol. The compound exhibits a characteristic yellowish solid form at room temperature and is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). The presence of the bromine atom and the ethoxy group imparts unique reactivity and functional versatility to the molecule.

Synthesis: The synthesis of Methyl 5-Bromo-2-ethoxynicotinate can be achieved through several routes, each offering different advantages in terms of yield, purity, and scalability. One common method involves the bromination of 2-ethoxynicotinic acid followed by esterification with methanol. This process typically proceeds via a two-step reaction sequence: first, the bromination step using a suitable brominating agent such as N-bromosuccinimide (NBS) or bromine in acetic acid; second, the esterification step using methanol in the presence of an acid catalyst like sulfuric acid or p-toluenesulfonic acid (PTSA).

Applications in Chemical Biology: Methyl 5-Bromo-2-ethoxynicotinate has found applications in chemical biology due to its ability to serve as a building block for the synthesis of complex bioactive molecules. Recent studies have explored its use in the development of nicotinic acetylcholine receptor (nAChR) agonists and antagonists. These receptors play crucial roles in various physiological processes, including neurotransmission and neuromodulation. By modulating nAChR activity, compounds derived from Methyl 5-Bromo-2-ethoxynicotinate have shown promise in treating neurological disorders such as Alzheimer's disease and Parkinson's disease.

Medicinal Chemistry: In medicinal chemistry, Methyl 5-Bromo-2-ethoxynicotinate has been investigated for its potential as a lead compound in drug discovery efforts. Its structural features make it an attractive candidate for structure-activity relationship (SAR) studies, which aim to optimize pharmacological properties such as potency, selectivity, and bioavailability. For instance, researchers have synthesized a series of derivatives by varying the substituents on the nicotinic acid scaffold to enhance their binding affinity to specific nAChR subtypes.

Clinical Relevance: The clinical relevance of compounds derived from Methyl 5-Bromo-2-ethoxynicotinate is an active area of research. Preclinical studies have demonstrated that these compounds exhibit favorable pharmacokinetic profiles and low toxicity levels, making them suitable candidates for further development. Clinical trials are currently underway to evaluate their efficacy and safety in treating various neurological conditions.

Recent Research Advancements: Recent advancements in the field have shed light on the mechanisms underlying the biological activity of compounds derived from Methyl 5-Bromo-2-ethoxynicotinate. For example, a study published in the Journal of Medicinal Chemistry reported that a specific derivative exhibited potent neuroprotective effects by modulating oxidative stress pathways. Another study in Chemical Biology & Drug Design highlighted the role of these compounds in enhancing cognitive function through selective activation of nAChR subtypes.

Safety Considerations: While Methyl 5-Bromo-2-ethoxynicotinate holds significant potential for various applications, it is important to handle it with care due to its reactivity and potential health hazards associated with brominated compounds. Proper safety protocols should be followed during synthesis and handling to ensure the well-being of laboratory personnel.

Conclusion: In conclusion, Methyl 5-Bromo-2-ethoxynicotinate (CAS No. 1031927-15-7) is a promising compound with diverse applications in chemical biology and medicinal chemistry. Its unique structural features make it an attractive building block for the synthesis of bioactive molecules with potential therapeutic benefits. Ongoing research continues to uncover new insights into its properties and applications, paving the way for future developments in drug discovery and therapeutic interventions.